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Compound of Interest

Compound Name: IDH1 Inhibitor 2

Cat. No.: B10830776 Get Quote

Essential Safety and Handling Guide for IDH1
Inhibitor 2
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

IDH1 Inhibitor 2 (CAS No. 2244895-42-7). Given that IDH1 Inhibitor 2 is a potent, covalent

inhibitor of wild-type isocitrate dehydrogenase 1 (IDH1), it is imperative to handle this

compound with a high degree of caution to mitigate potential exposure risks.[1][2][3] Although

one supplier Safety Data Sheet (SDS) classifies this compound as non-hazardous, best

practices for handling potent, biologically active small molecules should be strictly followed.[4]

Chemical and Physical Properties
A summary of the key quantitative data for IDH1 Inhibitor 2 is presented below for easy

reference.
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Property Value Source

CAS Number 2244895-42-7 [1]

Molecular Formula C₂₆H₂₂N₄O

Molecular Weight 406.48 g/mol

IC₅₀ 110 nM (for IDH1)

Storage Temperature 2-8°C

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to prevent skin, eye, and respiratory exposure

when handling IDH1 Inhibitor 2.

Protection Type Specification Purpose

Hand Protection
Double-gloving with chemical-

resistant nitrile gloves.

Prevents skin contact and

absorption.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from splashes of

powders or solutions.

Body Protection
A fully buttoned laboratory

coat.

Prevents contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator

is recommended when

handling the powder outside of

a certified chemical fume hood.

Prevents inhalation of fine

particles.

Experimental Protocols
Adherence to the following step-by-step procedures is mandatory for the safe handling and

disposal of IDH1 Inhibitor 2.

Receiving and Storage
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Upon receipt, visually inspect the container for any signs of damage or leakage.

Wear appropriate PPE (lab coat, single pair of nitrile gloves, and safety glasses) during

inspection.

Store the compound in a clearly labeled, sealed container at 2-8°C in a designated and

secure area.

Handling and Weighing (Solid Form)
All handling of the solid compound should be performed within a certified chemical fume

hood or a ventilated balance enclosure to minimize inhalation exposure.

Don the full recommended PPE, including double nitrile gloves.

Use dedicated, clean spatulas and weigh boats for transferring the powder.

Carefully weigh the desired amount, avoiding the creation of dust.

Immediately and securely close the primary container after weighing.

Clean the weighing area and any equipment used with a suitable solvent (e.g., 70% ethanol)

and dispose of the cleaning materials as hazardous waste.

Solution Preparation
Prepare solutions within a certified chemical fume hood.

Wear full PPE, including double nitrile gloves and eye protection.

Slowly add the solvent to the pre-weighed solid to prevent splashing.

Ensure the container is securely capped and vortex or sonicate as needed to fully dissolve

the compound.

Spill Cleanup Protocol
In the event of a spill, immediate and proper cleanup is crucial to prevent exposure and

contamination.
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For Small Spills (<5 mg or <1 mL):

Alert personnel in the immediate area and restrict access.

Wear full PPE, including a respirator if the spill involves powder outside of a fume hood.

If a powder: Gently cover the spill with damp absorbent paper to avoid raising dust.

If a liquid: Absorb the spill with absorbent pads, working from the outside in.

Carefully collect all contaminated materials and place them in a sealed bag labeled as

"Hazardous Chemical Waste."

Clean the spill area twice with a detergent solution followed by a final rinse with 70%

isopropyl alcohol.

Dispose of all cleanup materials as hazardous waste.

For Large Spills (>5 mg or >1 mL):

Evacuate the immediate area and alert the laboratory supervisor and safety officer.

Restrict access to the spill area and post warning signs.

Only trained personnel with appropriate PPE, including respiratory protection, should

conduct the cleanup.

Follow the same containment and cleaning procedures as for a small spill, using a spill kit

designed for cytotoxic or hazardous chemicals.

Disposal Plan
All waste contaminated with IDH1 Inhibitor 2 must be treated as hazardous chemical waste.

Solid Waste: Collect all contaminated solid materials (e.g., gloves, weigh boats, absorbent

paper) in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all solutions containing IDH1 Inhibitor 2 in a sealed, compatible, and

clearly labeled hazardous waste container. Do not dispose of down the drain.
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Empty Containers: The original container, once empty, should be triple-rinsed with a suitable

solvent. The rinsate should be collected as hazardous liquid waste. After rinsing, the

container can be disposed of as regular laboratory glass or plastic waste, with the label

defaced.

All hazardous waste must be disposed of through your institution's official hazardous waste

management program.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of IDH1 Inhibitor 2,

from receipt to disposal.
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Safe Handling Workflow for IDH1 Inhibitor 2
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Caption: Workflow for safe handling of IDH1 Inhibitor 2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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